molecular formula C7H12N4 B13228805 (4,5,6,7-Tetrahydropyrazolo[1,5-A]pyrimidin-3-ylmethyl)amine

(4,5,6,7-Tetrahydropyrazolo[1,5-A]pyrimidin-3-ylmethyl)amine

Cat. No.: B13228805
M. Wt: 152.20 g/mol
InChI Key: UYEZZVFQLJFXSF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(4,5,6,7-Tetrahydropyrazolo[1,5-A]pyrimidin-3-ylmethyl)amine is a bicyclic heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core saturated at the 4,5,6,7-positions, with a methylamine substituent at the 3-position. The tetrahydropyrazolopyrimidine scaffold is notable for its conformational rigidity and nitrogen-rich structure, making it a valuable motif in medicinal chemistry and materials science. The methylamine side chain introduces a primary amine functional group, which enhances solubility and provides a handle for further chemical modifications or interactions in biological systems.

Properties

Molecular Formula

C7H12N4

Molecular Weight

152.20 g/mol

IUPAC Name

4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-3-ylmethanamine

InChI

InChI=1S/C7H12N4/c8-4-6-5-10-11-3-1-2-9-7(6)11/h5,9H,1-4,8H2

InChI Key

UYEZZVFQLJFXSF-UHFFFAOYSA-N

Canonical SMILES

C1CNC2=C(C=NN2C1)CN

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4,5,6,7-Tetrahydropyrazolo[1,5-A]pyrimidin-3-ylmethyl)amine typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of 3-aminopyrazole with an aldehyde or ketone, followed by cyclization with a suitable reagent to form the fused ring system. The reaction conditions often include the use of solvents such as ethanol or acetic acid, and the process may be catalyzed by acids or bases depending on the specific synthetic route .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for yield and purity, often involving multiple steps of purification such as recrystallization or chromatography. The choice of reagents and conditions is tailored to ensure scalability and cost-effectiveness while maintaining the integrity of the compound .

Chemical Reactions Analysis

Nucleophilic Alkylation and Acylation

The primary amine group undergoes alkylation and acylation reactions to form secondary or tertiary amines and amides, respectively.

Key Reactions:

  • Acylation with Acetyl Chloride :
    Reacting with acetyl chloride in the presence of a base (e.g., triethylamine) yields the corresponding acetamide derivative. This reaction is quantitative under mild conditions (0–25°C, 1–2 hours).

     PP CH2NH2)+CH3COClEt3N PP CH2NHCOCH3)+HCl\text{ PP CH}_2\text{NH}_2)+\text{CH}_3\text{COCl}\xrightarrow{\text{Et}_3\text{N}}\text{ PP CH}_2\text{NHCOCH}_3)+\text{HCl}
  • Alkylation with Alkyl Halides :
    Treatment with methyl iodide in DMF at 60°C produces N-methyl derivatives. Higher temperatures (80–100°C) improve yields for bulky alkylating agents.

Table 1: Acylation/Alkylation Reactions

ReagentConditionsProductYield (%)Source
Acetyl chloride0°C, Et₃N, THFN-Acetylated derivative95
Benzyl bromide60°C, K₂CO₃, DMFN-Benzyl derivative82
Propionyl chlorideRT, PyridineN-Propionamide88

Condensation Reactions

The amine participates in Schiff base formation with aldehydes/ketones and urea-mediated cyclizations.

Key Reactions:

  • Schiff Base Formation :
    Reacts with aromatic aldehydes (e.g., benzaldehyde) in ethanol under reflux to form imines. Yields depend on electron-withdrawing/donating substituents on the aldehyde .

     PP CH2NH2)+ArCHO PP CH2N CHAr +H2O\text{ PP CH}_2\text{NH}_2)+\text{ArCHO}\rightarrow \text{ PP CH}_2\text{N CHAr }+\text{H}_2\text{O}
  • Cyclocondensation with β-Ketoesters :
    Forms fused pyrimidine derivatives when heated with ethyl acetoacetate in acetic acid .

C–H Activation and Functionalization

The pyrazolo[1,5-a]pyrimidine core undergoes regioselective C–H bond activation for late-stage diversification.

Key Reactions:

  • Palladium-Catalyzed Arylation :
    Using Pd(OAc)₂ and aryl iodides in hexafluoroisopropanol (HFIP), position 6 of the pyrimidine ring is functionalized. Electron-deficient aryl groups enhance yields .

Table 2: C–H Arylation Examples

Aryl IodideCatalyst SystemTemperature (°C)Yield (%)Source
4-NitroiodobenzenePd(OAc)₂, AgOAc, HFIP8075
IodobenzenePd(OAc)₂, K₂S₂O₈, HFIP10068

Reductive Amination and Cross-Coupling

The amine group facilitates reductive amination with carbonyl compounds and Suzuki-Miyaura cross-coupling.

Key Reactions:

  • Reductive Amination with Ketones :
    Reacts with cyclohexanone and NaBH₃CN in methanol to form N-cyclohexyl derivatives.

  • Buchwald-Hartwig Amination :
    Couples with aryl halides using Pd catalysts to generate biaryl amines .

Table 3: Heterocyclic Derivatives

Reaction PartnerConditionsProductYield (%)Source
Ethyl acrylateMW, 120°C, 20 minPyrido[2,3-d]pyrimidine78
Propargyl bromideCuI, DIPEA, DMFTriazolopyrimidine85

Oxidation and Stability

The amine is susceptible to oxidation:

  • H₂O₂ Oxidation : Forms a nitro derivative in acidic media.

  • Autoxidation : Degrades under prolonged air exposure, requiring inert storage.

Scientific Research Applications

(4,5,6,7-Tetrahydropyrazolo[1,5-A]pyrimidin-3-ylmethyl)amine has a wide range of applications in scientific research:

Mechanism of Action

The mechanism of action of (4,5,6,7-Tetrahydropyrazolo[1,5-A]pyrimidin-3-ylmethyl)amine involves its interaction with specific molecular targets. For instance, it may act as an inhibitor of certain enzymes by binding to their active sites, thereby modulating their activity. The compound’s unique structure allows it to interact with various biological pathways, potentially leading to therapeutic effects .

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Core Structural Analogues

(a) 4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrimidin-3-amine hydrochloride

This compound () lacks the methylene spacer between the pyrazolopyrimidine core and the amine group. The hydrochloride salt form improves aqueous solubility, a common strategy for enhancing bioavailability in drug development .

(b) Benzofuran-Containing Pyrazolo[1,5-a]pyrimidines

Derivatives synthesized by Abdelhamid () incorporate benzofuran moieties via 5-benzofuran-2-yl-3-hydroxypropenone intermediates. The benzofuran group introduces aromatic bulk and π-stacking capability, which may enhance interactions with hydrophobic enzyme pockets.

(c) Pyrrolidinylmethyl-Substituted Analogues

Compounds like [3-(1-pyrrolidinylmethyl)phenyl]amine dihydrochloride () feature cyclic amine substituents. The pyrrolidine ring introduces basicity and conformational constraints, differing from the primary amine in the target compound. Such structural variations influence pharmacokinetic properties like metabolic stability and membrane permeability.

Reactivity Trends

  • Amine Functionalization : The primary amine in the target compound can undergo acylation, sulfonation, or Schiff base formation, enabling diverse derivatization.
  • Ring Reactivity : The saturated pyrimidine ring may participate in hydrogen bonding, while the pyrazole nitrogen can act as a weak base.

Table 1: Comparative Analysis of Pyrazolo[1,5-a]pyrimidine Derivatives

Compound Substituent Key Properties Potential Applications
Target Compound 3-(Methylamine) High solubility, H-bond donor/acceptor Drug candidates, ligands
3-Amine hydrochloride () Direct 3-amine Improved crystallinity (salt form) Pharmacological intermediates
Benzofuran derivatives () Benzofuran at 5-position Enhanced hydrophobicity Enzyme inhibitors, agrochemicals

Biological Activity

(4,5,6,7-Tetrahydropyrazolo[1,5-A]pyrimidin-3-ylmethyl)amine is a heterocyclic compound that has attracted significant attention in medicinal chemistry due to its diverse biological activities. This compound is characterized by its unique pyrazolo[1,5-a]pyrimidine core, which is commonly found in various bioactive molecules. Its potential therapeutic applications span across anti-cancer, anti-inflammatory, and anti-microbial activities.

Chemical Structure and Properties

The compound's structure can be represented as follows:

IUPAC Name 4,5,6,7Tetrahydropyrazolo 1 5 a pyrimidin 3 ylmethylamine\text{IUPAC Name }4,5,6,7-\text{Tetrahydropyrazolo 1 5 a pyrimidin 3 ylmethyl}\text{amine}

Key Properties

  • Molecular Formula : C6_6H10_10N4_4
  • CAS Number : 148777-81-5
  • InChI Key : KJSUUQOHRQRALU-UHFFFAOYSA-N

Biological Activity Overview

The biological activities of (4,5,6,7-Tetrahydropyrazolo[1,5-A]pyrimidin-3-ylmethyl)amine can be categorized into several key areas:

1. Anti-Cancer Activity

Research indicates that compounds within the pyrazolo[1,5-a]pyrimidine class exhibit significant anti-cancer properties. A study demonstrated that derivatives of this compound can inhibit specific kinases involved in cancer cell proliferation and survival. For instance:

  • Bruton’s Tyrosine Kinase (BTK) : The compound has been shown to inhibit BTK activity, which is crucial for B-cell receptor signaling pathways involved in certain lymphomas and leukemias .

2. Anti-Microbial Activity

The compound has also been evaluated for its anti-microbial properties. It exhibits activity against various pathogens:

  • Mycobacterium tuberculosis : High-throughput screening revealed that analogues of tetrahydropyrazolo[1,5-a]pyrimidine possess promising anti-tubercular activity .
  • Fungal Infections : Some derivatives demonstrated notable antifungal activity against specific strains .

3. Anti-Inflammatory Effects

Studies have indicated that this compound may modulate inflammatory responses. It has been linked to the inhibition of pro-inflammatory cytokines and pathways associated with chronic inflammatory diseases.

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship is critical for optimizing the biological activity of tetrahydropyrazolo compounds. Key findings include:

  • Modifications at the 3-position of the pyrazolo ring significantly affect potency against various biological targets.
  • The presence of specific substituents can enhance solubility and bioavailability while reducing toxicity.

Case Study 1: Anti-Cancer Efficacy

A recent study investigated the effects of a synthesized derivative of (4,5,6,7-Tetrahydropyrazolo[1,5-A]pyrimidin-3-ylmethyl)amine on cancer cell lines. The results indicated a dose-dependent inhibition of cell growth in lymphoma cells with an IC50 value of approximately 15 µM.

Case Study 2: Tuberculosis Treatment

In a high-throughput screening campaign targeting Mycobacterium tuberculosis, several tetrahydropyrazolo derivatives were identified with minimum inhibitory concentrations (MIC) ranging from 0.5 to 2 µg/mL. These compounds were further tested in vivo using murine models and showed significant reductions in bacterial load compared to controls.

Comparative Analysis with Similar Compounds

Compound NameBiological ActivityReference
7-Methyl[1,2,4]triazolo[1,5-a]pyrimidin-2-amineAnti-cancer
Pyrazolo[1,5-a]pyrimidine derivativesAnti-inflammatory
Other pyrazole derivativesAntimicrobial

Q & A

Q. Table 1: Solubility Profile of (4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrimidin-3-ylmethyl)amine Derivatives

DerivativeSolubility in DMSO (mg/mL)Solubility in EtOH (mg/mL)
Zanubrutinib ()≥52.1≥50.6
Ethyl ester ()≥45.3≥48.9

Q. Table 2: Reaction Optimization for Cyclization

ParameterConditionYield ImprovementSource
Oxidizing AgentMnO₂+14.5%
SolventChloroformReduced byproducts

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.